N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O3/c16-9-5-6-11(10(17)7-9)18-14(20)8-19-12-3-1-2-4-13(12)22-15(19)21/h1-7H,8H2,(H,18,20)
• InChI Key: SJVZTZSUMNGKAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O3
• Molecular Weight: 337.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide, commonly known as DCPIB, is a small molecule inhibitor that has gained significant attention in scientific research. It is a potent blocker of volume-regulated anion channels (VRACs) and has been shown to have potential therapeutic applications in various diseases.

Mechanism of Action

DCPIB blocks N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide by binding to a specific site on the channel, causing a conformational change that prevents ion flux. This binding site is located on the extracellular side of the channel, and DCPIB has been shown to have a high affinity for this site. The exact mechanism of DCPIB binding and inhibition of this compound is still under investigation.
Biochemical and Physiological Effects:
DCPIB has been shown to have various biochemical and physiological effects, including induction of apoptosis, inhibition of cell migration, and reduction of inflammation. These effects are linked to the inhibition of this compound and the subsequent dysregulation of cell volume.

Advantages and Limitations for Lab Experiments

DCPIB has several advantages for lab experiments, including its high potency and specificity for N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide. However, there are also limitations to its use, including its potential toxicity and off-target effects. Additionally, the exact mechanism of DCPIB binding and inhibition of this compound is still under investigation, which may limit its use in certain experiments.

Future Directions

There are several future directions for DCPIB research, including the development of more potent and specific VRAC inhibitors, investigation of the role of N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide in various diseases, and exploration of the potential therapeutic applications of DCPIB in these diseases. Additionally, further investigation into the mechanism of DCPIB binding and inhibition of this compound may provide insights into the function of these channels and their dysregulation in disease.

Synthesis Methods

DCPIB can be synthesized through a multi-step process involving the reaction of 2,4-dichlorophenyl isocyanate with 2-amino-3-hydroxybenzoic acid. This reaction yields 2-(2-hydroxy-1,3-benzoxazol-3(2H)-yl)acetamide, which is then reacted with acetic anhydride to produce DCPIB.

Scientific Research Applications

DCPIB has been extensively studied in scientific research due to its ability to block N-(2,4-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide. This compound are ion channels that play a crucial role in cell volume regulation, and their dysregulation has been implicated in various diseases, including cancer, ischemia, and inflammation. DCPIB has been shown to inhibit this compound in various cell types, including cancer cells, neurons, and cardiac cells. This inhibition has been linked to various physiological effects, including cell death, reduced cell migration, and decreased inflammation.